Cas no 105870-84-6 (N-(3-aminophenyl)-4-nitrobenzamide)

N-(3-aminophenyl)-4-nitrobenzamide structure
105870-84-6 structure
Product Name:N-(3-aminophenyl)-4-nitrobenzamide
CAS No:105870-84-6
MF:C13H11N3O3
MW:257.244742631912
CID:1164836
PubChem ID:13725622
Update Time:2025-04-20

N-(3-aminophenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-aminophenyl)-4-nitrobenzamide
    • 4-Nitro-benzoesaeure-(3-amino-anilid)
    • N-(4-Nitro-benzoyl)-m-phenylendiamin
    • Benzamide, N-(3-aminophenyl)-4-nitro-
    • 4-nitro-benzoic acid-(3-amino-anilide)
    • CTK0G4491
    • AGN-PC-00NPXU
    • ACMC-20m94t
    • 4-Nitro-benzoesaeure-(3-amino-anilid); N-(4-Nitro-benzoyl)-m-phenylendiamin; Benzamide, N-(3-aminophenyl)-4-nitro-; 4-nitro-benzoic acid-(3-amino-anilide); CTK0G4491; AGN-PC-00NPXU; ACMC-20m94t;
    • SCHEMBL18050985
    • 105870-84-6
    • DTXSID50547738
    • Inchi: 1S/C13H11N3O3/c14-10-2-1-3-11(8-10)15-13(17)9-4-6-12(7-5-9)16(18)19/h1-8H,14H2,(H,15,17)
    • InChI Key: YLASUYCRADETMX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 257.08004122g/mol
  • Monoisotopic Mass: 257.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 101Ų
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